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Abstract
Formamidinium (FA)-based lead halide perovskites are at the forefront of photovoltaic

research, promising high power conversion efficiencies and improved thermal stability over

their methylammonium-based counterparts. However, achieving high-quality, stable α-phase

FAPbI₃ films via simple, one-step solution processing is notoriously challenging due to the

competing formation of a non-photoactive "yellow" δ-phase. This guide provides a

comprehensive overview and detailed protocols for incorporating thiocyanate (SCN⁻)-based

additives into one-step precursor solutions to overcome these challenges. We will explore the

fundamental role of the thiocyanate pseudo-halide in modulating perovskite crystallization,

passivating defects, and ultimately enhancing the performance and stability of perovskite solar
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cells (PSCs). The protocols detailed herein are designed to be self-validating, offering a robust

methodology for fabricating high-quality formamidinium-based perovskite films.

Scientific Rationale: The Multifaceted Role of
Thiocyanate
The introduction of a small molar ratio of a thiocyanate-containing salt into the perovskite

precursor solution provides a powerful lever to control the film formation process. The benefits

are not attributable to a single effect but rather a synergistic combination of chemical and

physical interactions.

Crystallization Modulation & Phase Stabilization: The primary challenge in FAPbI₃ processing

is preventing the formation of the undesirable yellow hexagonal δ-phase. Thiocyanate

additives, such as ammonium thiocyanate (NH₄SCN) or formamidinium thiocyanate

(FASCN), have been shown to effectively suppress the formation of this yellow phase,

promoting the direct crystallization of the desired black trigonal α-phase.[1][2][3] This is

achieved by altering the chemistry of the precursor solution. The SCN⁻ anion can interact

with Pb²⁺, forming intermediate Pb-SCN complexes that modulate the nucleation and growth

kinetics of the perovskite crystals.[4] Some studies propose that chaotropic agents like

guanidinium thiocyanate (GASCN) disrupt secondary bonds in the precursor solution,

providing a more controlled crystallization pathway.[5]

Enhanced Film Morphology: The use of thiocyanate additives consistently leads to

perovskite films with significantly improved morphology. Researchers report the formation of

films with larger, more uniform crystal grains and reduced grain boundary densities.[6][7][8]

This is critical as grain boundaries are primary sites for charge carrier recombination, which

limits device voltage and overall efficiency. The enlarged domain size is a direct

consequence of the controlled crystallization kinetics imparted by the thiocyanate.[6]

Defect Passivation: Thiocyanate ions can effectively passivate defects within the perovskite

bulk and at the interfaces.[6] Time-of-flight secondary ion mass spectrometry (ToF-SIMS)

has confirmed the presence of SCN⁻ groups within the final perovskite film, particularly near

the bottom interface.[6] This incorporation, even in trace amounts, helps to suppress non-

radiative recombination by healing halide vacancies, leading to a direct improvement in the

open-circuit voltage (VOC) and fill factor (FF) of the resulting solar cell.[6]
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Improved Device Stability: Beyond initial performance, stability is the most critical hurdle for

perovskite commercialization. Thiocyanate additives have been demonstrated to enhance

the moisture stability of FAPbI₃ films.[1][3] In tin-based perovskites (FASnI₃), where the facile

oxidation of Sn²⁺ to Sn⁴⁺ is a major degradation pathway, additives like phenethylammonium

thiocyanate (PEASCN) and FASCN have been shown to suppress this oxidation,

significantly improving device longevity.[7][8][9]

The mechanism of thiocyanate action is summarized in the workflow diagram below.
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Caption: Workflow of Thiocyanate Action in Perovskite Film Formation.

Experimental Protocols
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This section provides detailed, step-by-step protocols for preparing high-quality FA-based

perovskite films using a one-step solution method with a thiocyanate additive.

Materials and Reagents
Material/Reagent Purity Supplier (Example) Notes

Formamidinium Iodide

(FAI)
>99.9%

Dyesol / Greatcell

Solar
Store in a glovebox.

Lead (II) Iodide (PbI₂) >99.99% TCI / Sigma-Aldrich Store in a glovebox.

Ammonium

Thiocyanate

(NH₄SCN)

>99.5% Sigma-Aldrich
Store in a glovebox;

highly hygroscopic.

N,N-

Dimethylformamide

(DMF)

Anhydrous, >99.8% Sigma-Aldrich
Use from a freshly

opened bottle.

Dimethyl Sulfoxide

(DMSO)
Anhydrous, >99.9% Sigma-Aldrich

Use from a freshly

opened bottle.

Chlorobenzene (CB) Anhydrous, >99.8% Sigma-Aldrich
Used as the anti-

solvent.

ITO-coated glass

substrates
--- Various

Ensure thorough

cleaning.

Substrate Preparation (Self-Validating Cleanliness)
A pristine substrate is non-negotiable for uniform film formation.

Sequential Sonication: Sonicate indium tin oxide (ITO) coated glass substrates sequentially

in basins of detergent (e.g., Hellmanex III), deionized (DI) water, acetone, and isopropanol.

Each sonication step should last for 15 minutes.

DI Water Rinse: Thoroughly rinse the substrates with flowing DI water between each

sonication step to remove residual solvents or detergents.

Drying: Dry the substrates under a stream of high-purity nitrogen gas.
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UV-Ozone Treatment: Immediately before use, treat the substrates with UV-Ozone for 15-20

minutes. This removes final organic residues and renders the surface hydrophilic, which is

crucial for uniform wetting by the precursor solution.

Validation Check: A properly cleaned substrate will show complete wetting. A droplet of DI

water should spread out evenly across the surface without beading up.

Perovskite Precursor Solution Preparation
This protocol is for a standard FAPbI₃ solution with an optimal 30 mol% NH₄SCN additive

concentration, which has been shown to yield high-quality films.[1][2]

Solvent Mixture: Prepare a mixed solvent of DMF:DMSO in a 4:1 volume ratio. For example,

mix 800 µL of DMF with 200 µL of DMSO.

Precursor Stoichiometry: To prepare a 1 M perovskite solution, weigh and add the following

to the solvent mixture:

PbI₂: 461 mg (1 mmol)

FAI: 172 mg (1 mmol)

NH₄SCN: 22.8 mg (0.3 mmol, which is 30 mol% with respect to PbI₂)

Dissolution: Stir the solution on a hotplate at 70°C for at least 2 hours, or overnight, inside a

nitrogen-filled glovebox until all solids are completely dissolved, forming a clear, yellow

solution.[10]

Filtration: Before use, filter the solution through a 0.22 µm PTFE syringe filter to remove any

undissolved particles or aggregates that could act as detrimental nucleation sites.

Solvent & Precursor Mixing

Prepare DMF:DMSO
(4:1 v/v) Solvent

Weigh & Add Precursors:
- PbI₂ (1 mmol)
- FAI (1 mmol)

- NH₄SCN (0.3 mmol)

Stir at 70°C
(≥2 hours in Glovebox)

Filter with 0.22 µm
PTFE Syringe Filter

Final Precursor
Solution (Clear Yellow)
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Caption: Precursor Solution Preparation Workflow.

One-Step Spin-Coating Deposition & Annealing
All deposition steps must be performed in an inert atmosphere (e.g., a nitrogen-filled glovebox)

with controlled humidity (<10% RH).

Deposition: Dispense 40-60 µL of the filtered precursor solution onto the center of the

cleaned ITO substrate.

Spin Program: Immediately initiate a two-stage spin-coating program:

Step 1: 1000 rpm for 10 seconds (for uniform spreading).

Step 2: 4000-6000 rpm for 30 seconds (to control thickness and induce drying).

Anti-Solvent Quenching: During the second spin-coating step, typically 5-10 seconds before

the end of the program, dispense ~150 µL of chlorobenzene onto the spinning substrate.

Causality: The anti-solvent rapidly extracts the host solvents (DMF/DMSO), inducing a fast

and uniform supersaturation of perovskite precursors. This leads to a high density of

nucleation sites, which is essential for forming a pinhole-free film.

Visual Cue: The film should rapidly change from transparent yellow to a dark brown/black

color upon quenching, indicating the formation of the perovskite phase.

Thermal Annealing: Immediately transfer the substrate to a preheated hotplate inside the

glovebox. Anneal at 150°C for 15-20 minutes.

Causality: This step removes residual solvents and promotes the full crystallization and

grain growth of the α-phase perovskite film.

Characterization and Expected Results
Validating the quality of the perovskite film is crucial. The following table summarizes key

characterization techniques and the expected outcomes for a successful film fabricated with a
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thiocyanate additive.

Characterization
Technique

Parameter
Measured

Expected Result
(Control: Pristine
FAPbI₃)

Expected Result
(With SCN⁻
Additive)

X-Ray Diffraction

(XRD)

Crystalline phase and

orientation

Peaks corresponding

to both α-phase (e.g.,

at ~14°) and δ-phase

FAPbI₃; possibly a

PbI₂ peak (~12.6°).

Dominant α-phase

peaks with

suppressed or absent

δ-phase peaks.[1][3]

Enhanced peak

intensity suggesting

better crystallinity.[7]

[8]

Scanning Electron

Microscopy (SEM)

Film morphology,

grain size, pinholes

Smaller, non-uniform

grains; potential for

pinholes and visible

yellow phase regions.

Larger, more compact,

and uniform grains; a

pinhole-free,

homogenous surface.

[6][9]

UV-Vis Absorption

Spectroscopy

Optical bandgap and

absorption profile

Onset of absorption

may be less sharp;

lower absorbance in

the visible range if δ-

phase is present.

Sharp absorption

onset around ~800

nm, corresponding to

the α-phase bandgap.

Higher overall

absorbance.

Steady-State

Photoluminescence

(PL)

Defect density

(qualitative)

Lower PL intensity,

indicating higher non-

radiative

recombination at

defects.

Significantly higher PL

intensity, indicating

effective passivation

of defect states.[4]

Time-Resolved

Photoluminescence

(TRPL)

Carrier lifetime

Shorter carrier lifetime

due to rapid trapping

at defect sites.

Longer carrier lifetime,

confirming reduced

defect-assisted

recombination.[11]
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Impact on Photovoltaic Device Performance
When incorporated into a full solar cell stack (e.g., ITO / SnO₂ / Perovskite / Spiro-OMeTAD /

Au), the improvements in film quality translate directly into enhanced device metrics.

Photovoltaic Parameter
Typical Impact of SCN⁻
Additive

Scientific Rationale

Open-Circuit Voltage (VOC) Increase

Reduced non-radiative

recombination due to defect

passivation and fewer grain

boundaries.[6]

Short-Circuit Current (JSC) Increase

Improved light absorption from

pure α-phase and better

charge collection in high-

crystallinity films.

Fill Factor (FF) Increase

Lower series resistance from

compact film morphology and

reduced charge recombination.

[6]

Power Conversion Efficiency

(PCE)
Significant Increase

The cumulative effect of

improvements in VOC, JSC,

and FF. Efficiencies can be

boosted from ~6% to over 11%

in some FAPbI₃ systems.[2]

Hysteresis Decrease

Reduced ion migration and

charge trapping at defect sites

that are passivated by the

thiocyanate.[11]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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